Cas no 1040671-01-9 (5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one
- 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
-
- Inchi: 1S/C22H17N5O2/c1-15-7-9-17(10-8-15)21-23-20(29-25-21)14-26-11-12-27-19(22(26)28)13-18(24-27)16-5-3-2-4-6-16/h2-13H,14H2,1H3
- InChI Key: AWCCXHMBNPNIPR-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=CC=C3)=NN1C=CN(CC1ON=C(C3=CC=C(C)C=C3)N=1)C2=O
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-3534-2μmol |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-5μmol |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-10μmol |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-20μmol |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-1mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-2mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-3mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-4mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-5mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3534-10mg |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1040671-01-9 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: A Comprehensive Overview
The compound with CAS No. 1040671-01-9, named 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.
Structural Analysis: The molecule comprises a pyrazolo[1,5-a]pyrazine core, which is a fused bicyclic system known for its stability and ability to interact with biological targets. The oxadiazole ring at position 3 is substituted with a methyl group on the phenyl ring, adding complexity to the structure. This substitution pattern is believed to enhance the compound's pharmacokinetic properties and bioavailability. The presence of a phenyl group at position 2 further contributes to the molecule's aromaticity and potential for hydrogen bonding interactions.
Pharmacological Studies: Recent research has focused on the antitumor activity of this compound. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways. Additionally, the compound has shown potential in modulating inflammatory responses, suggesting its application in treating chronic inflammatory diseases. These findings underscore the importance of further investigation into its mechanisms of action and efficacy in preclinical models.
Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have optimized the synthesis pathway to improve yield and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements highlight the feasibility of scaling up production for potential clinical trials.
Application and Future Directions: Given its promising biological profile, 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one holds great promise as a lead compound for drug development. Future studies should focus on optimizing its pharmacokinetic properties and conducting safety evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical applications.
In conclusion, this compound represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset for researchers aiming to develop innovative therapeutic agents. As research continues to unfold, this molecule may pave the way for novel treatments in oncology and inflammation management.
1040671-01-9 (5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)